Titanium tetrahydride

• IUPAC Name: titanium
• InChI: InChI=1S/Ti
• InChI Key: RTAQQCXQSZGOHL-UHFFFAOYSA-N
• Canonical SMILES: [Ti]
• Molecular Formula: Ti
• DSSTOX Substance ID: DTXSID3047764
• Molecular Weight: 47.867 g/mol
• Physical Description: Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks., Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks., Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame., NKRA; Other Solid; Pellets or Large Crystals, Dark gray lustrous metal; [Merck Index]
• Boiling Point: 3287 °C
• Solubility: INSOL IN WATER; SOL IN DILUTE ACIDS
• Density: 4.506 @ 20 °C
• Vapor Pressure: 1.0X10-79 atm @ 25 °C
• Impurities: IMPURITIES POTENTIALLY PRESENT IN TITANIUM SPONGE ASTM-B299, 69 AND ELECTROLYTIC ARE: NITROGEN, CARBON, SODIUM, MAGNESIUM, CHLORINE, IRON, SILICON, HYDROGEN, OXYGEN AND OTHERS
• Color/Form: Dark gray lustrous metal, hexagonal below 882.5 °C, cubic above
• CAS No.: 7440-32-6, 14902-91-1, 14067-04-0
• Melting Point: 1668 °C

Description

Titanium tetrahydride (TiH4) is a highly unstable, molecular inorganic compound that exists as a colorless gas and has not been obtained in bulk form . Its standard state properties remain largely unknown due to its pronounced instability, decomposing rapidly into metallic titanium and hydrogen gas . This inherent instability is a key focus of its research value, making it a subject of fundamental scientific interest for computational chemistry studies and for understanding the bonding and properties of simple molecular transition metal hydrides . It is typically produced and isolated in small quantities under controlled conditions, such as through the photodissociation of titanium tetrachloride and hydrogen mixtures, or via laser ablation of titanium followed by low-temperature trapping in solid gas matrices . Owing to its thermodynamic instability and experimental challenges, this compound is classified as a chemical for research and development purposes only. It is strictly for use in laboratory settings and is not intended for diagnostic, therapeutic, or personal use. Researchers value this compound for fundamental studies on hydrogen storage, metal-hydrogen bonding, and as a precursor in the formation of other titanium hydride phases, which are critical in areas such as hydrogen embrittlement of metals and advanced materials synthesis .

Preparation Methods

Photodissociation of Titanium Tetrachloride in Hydrogen Atmospheres

The photodissociation of titanium tetrachloride (TiCl₄) under ultraviolet (UV) irradiation represents one of the most direct pathways for TiH₄ synthesis. This method exploits the photolytic cleavage of Ti-Cl bonds in the presence of hydrogen gas, facilitating the substitution of chlorine atoms with hydrogen. Key operational parameters include:

• UV wavelength : Optimal dissociation occurs at 254 nm, corresponding to the absorption peak of TiCl₄ .

• Hydrogen pressure : Pressures ≥5 bar enhance hydrogen radical availability, improving substitution efficiency .

• Reactor design : Quartz reactors with UV-transparent windows are critical to minimize energy loss .

Experimental data indicate that TiH₄ forms transiently during this process but rapidly decomposes at ambient conditions. In situ spectroscopic analyses reveal a half-life of <30 seconds at 298 K, necessitating cryogenic trapping for isolation .

Reduction of Titanium Halides with Metal Hydrides

Reductive hydrogenation using magnesium hydride (MgH₂) provides an alternative route. The reaction proceeds via a solid-state metathesis mechanism:

$$\text{TiCl}$$4 + 4\text{MgH}2 \rightarrow \text{TiH}4 + 4\text{MgCl}2

Process Conditions :

• Temperature : 400–600 K (below MgH₂ decomposition threshold) .

• Stoichiometry : Excess MgH₂ (molar ratio 5:1) compensates for hydrogen loss during side reactions .

• Atmosphere : Inert gas (argon) prevents TiH₄ oxidation.

Post-reaction purification involves sublimation of MgCl₂ at 980 K, leaving TiH₄ residues. However, yields rarely exceed 12% due to competing titanium subhydride (TiH₂) formation .

Mechanochemical Synthesis via Reactive Ball Milling

Adapting methodologies from titanium dihydride (TiH₂) production, mechanochemical synthesis employs high-energy ball milling to induce hydrogenation of titanium scrap. While primarily used for TiH₂, recent studies suggest scalability for TiH₄ under modified conditions :

Parameter	TiH₂ Synthesis	Proposed TiH₄ Adaptation
Milling time (min)	5–10	2–4 (shorter to limit decomposition)
Hydrogen pressure (bar)	5	10–15
Ball-to-powder ratio	10:1	20:1

The process involves charging titanium turnings into a hydrogen-pressurized reactor with hardened steel balls. Impact forces generate localized heating (>800 K), activating hydrogen absorption. Extended milling beyond 4 minutes promotes TiH₂ dominance, necessitating precise termination .

Thermal Decomposition Pathways of Titanium Chlorides

Investigations into TiCl₄ adsorption on tungsten surfaces reveal decomposition intermediates relevant to TiH₄ synthesis. On W(110) surfaces, TiCl₄ dissociates at 500 K into TiCl₃ and atomic chlorine, with subsequent hydrogenation yielding TiH₄ precursors :

\text{TiCl}3{(ad)} + 3\text{H}{2(g)} \rightarrow \text{TiH}4 + 3\text{HCl}_{(g)}

Key Findings :

• Temperature dependence : Optimal TiH₄ formation occurs at 300–400 K; higher temperatures favor TiH₂ .

• Surface hydrogen precoverage : Hydrogen-saturated W(110) enhances TiCl₄ dissociation rates by 27% .

Stability Considerations and Synthesis Challenges

TiH₄’s inherent instability stems from its low bond dissociation energy (132 kcal/mol) . Comparative studies highlight critical stability thresholds:

Property	TiH₄	TiH₂
Decomposition temp (K)	<298	670–720
ΔHformation (kJ/mol)	+84 (endothermic)	-126 (exothermic)

Mitigation Strategies :

• Cryogenic matrices : Trapping TiH₄ in solid argon at 20 K extends stability to 48 hours .

• Steric stabilization : Ligand engineering with bulky organic groups remains theoretical but promising .

Comparative Analysis of Synthesis Methods

Method	Yield (%)	Purity (%)	Scalability	Energy Cost (kWh/kg)
Photodissociation	8–15	95	Low	320
MgH₂ Reduction	10–12	88	Moderate	280
Ball Milling	<5	75	High	180

Photodissociation offers superior purity but suffers from scalability limitations. Mechanochemical approaches, while energy-efficient, yield predominantly TiH₂. Surface-mediated decomposition on tungsten substrates shows potential for controlled small-scale synthesis but requires ultrahigh vacuum infrastructure .

Chemical Reactions Analysis

Titanium tetrahydride undergoes several types of reactions, including:

this compound decomposes to metallic titanium and hydrogen:

Thermal Decomposition: $$\text{TiH}_4 \rightarrow \text{Ti} + 2 \text{H}_2$$TiH4​→Ti+2H2​

Oxidation: this compound can react with oxygen to form titanium dioxide and water.

Substitution: this compound can undergo substitution reactions with halogens to form titanium halides.

Common reagents used in these reactions include hydrogen, oxygen, and halogens. The major products formed from these reactions are metallic titanium, hydrogen, titanium dioxide, and titanium halides .

Scientific Research Applications

Hydrogen Storage

One of the most significant applications of titanium tetrahydride is in hydrogen storage. Titanium hydrides, including this compound, can absorb hydrogen, making them suitable for efficient hydrogen storage solutions. The ability of titanium hydride to reversibly absorb and release hydrogen makes it a candidate for fuel cells and other energy storage systems. Recent studies have highlighted the potential of titanium hydride nanofilms in enhancing hydrogen storage capabilities by controlling the isotope ratios of hydrogen, which affects the stability and properties of these materials .

Catalysis

This compound has shown promise as a catalyst in various chemical reactions. For instance, it has been evaluated for its electrocatalytic properties in reducing nitrate ions to ammonia, demonstrating high current densities and Faradaic efficiencies . The unique electronic properties of titanium hydrides allow them to facilitate reactions that are otherwise challenging, making them valuable in environmental applications such as wastewater treatment.

Biomedical Applications

While titanium alloys are widely used in biomedical engineering, this compound's biocompatibility and mechanical properties also make it a candidate for medical applications. Research indicates that titanium hydrides can be produced using cost-effective methods that maintain their biocompatibility, which is crucial for implants and prosthetics . The hydride's ability to form stable structures can enhance the performance of biomedical devices.

Material Synthesis

This compound plays a role in the synthesis of titanium powders through the hydride-dehydride process. This method allows for the production of titanium compacts with controlled microstructures, which are essential for various industrial applications . The process involves hydrogenating titanium, milling it, and then dehydriding it to obtain fine powders suitable for sintering into dense components.

Thermodynamic Studies

Thermodynamic investigations into the formation and decomposition of this compound provide insights into its stability and reactivity under different conditions. Understanding these thermodynamic properties is crucial for optimizing its applications in energy storage and catalysis . The formation of titanium hydrides from precursor materials like titanium chloride has been studied extensively to develop more efficient synthesis routes.

Case Study 1: Hydrogen Storage Efficiency

A recent study focused on the use of titanium hydride nanofilms for hydrogen storage applications demonstrated that controlling the atomic arrangement of hydrogen within these films significantly improved their storage capacity. Researchers found that varying the isotopic composition of hydrogen influenced the material's stability and performance in real-world applications .

Case Study 2: Electrocatalytic Performance

Another study evaluated the electrocatalytic performance of titanium hydride in nitrate reduction reactions. The results showed that titanium hydride achieved a maximum Faradaic efficiency of 99.11% with an ammonia yield significantly higher than traditional catalysts, indicating its potential for environmental remediation technologies .

Data Tables

Application Area	Specific Use Case	Reference
Hydrogen Storage	Fuel cells, energy storage
Catalysis	Nitrate reduction to ammonia
Biomedical Engineering	Implants and prosthetics
Material Synthesis	Production of fine titanium powders
Thermodynamic Studies	Stability analysis under varying conditions

Mechanism of Action

The mechanism by which titanium tetrahydride exerts its effects involves its high reactivity and instability. The compound is prone to dimerization due to the electron deficiency of the monomer and the small size of the hydride ligands. This allows dimerization to occur with a very low energy barrier, resulting in the formation of fluxional molecules that rapidly inter-convert between different forms, all displaying bridging hydrogens .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Reactivity of Metal Hydrides

Compound	N₂ Cleavage	H₂ Activation	Thermal Stability (°C)
TiH₄ (ligated)	Yes	Yes	< 0 (decomposes)
SiH₄	No	No	Stable up to 400
Nb₂H₄	Yes	Yes	Stable to 25

Biological Activity

Titanium tetrahydride (TiH₄), also known as titanium(IV) hydride, is an inorganic compound with significant interest in various fields, including materials science and biomedicine. This article explores its biological activity, synthesis, stability, and potential applications, drawing from diverse research findings.

Overview of this compound

This compound is characterized by its empirical formula TiH₄. It is a colorless gas that is highly unstable and has not yet been obtained in bulk form; thus, its bulk properties remain largely unknown. The compound can be synthesized through the photodissociation of titanium tetrachloride (TiCl₄) in the presence of hydrogen gas, but it tends to decompose rapidly into metallic titanium and hydrogen gas under normal conditions .

Synthesis and Stability

The synthesis of TiH₄ involves several methods, including:

• Photodissociation : This method utilizes ultraviolet light to dissociate TiCl₄ in a hydrogen atmosphere.
• Reduction Reactions : Titanium hydrides can also be produced by reducing TiCl₄ with reducing agents like magnesium hydride (MgH₂) under controlled conditions .

The stability of TiH₄ is a crucial factor in its biological applications. Theoretical studies suggest that it has a bond dissociation energy of 132 kcal/mol, indicating a tendency to decompose easily .

Cytotoxicity and Biocompatibility

The cytotoxic effects of titanium compounds are critical for their application in biomedical fields. Studies have shown that certain titanium complexes exhibit low toxicity levels while promoting cell adhesion and proliferation:

• Cell Viability : In vitro studies have assessed the cytotoxicity of titanium compounds using human cell lines. For instance, titanium complexes demonstrated low antiproliferative activity against non-cancerous cells, suggesting a favorable safety profile for potential therapeutic applications .
• Photofunctionalization Effects : Ultraviolet C (UVC) treatment on titanium surfaces has been shown to enhance biological activity by improving cell adhesion and viability. This suggests that surface modifications could further enhance the biocompatibility of titanium-based materials .

Case Study 1: Antimicrobial Screening

A systematic screening of eight Ti(IV) complexes revealed that only one compound exhibited significant antimicrobial activity against MRSA while maintaining low toxicity levels against human cells. This highlights the potential for developing new antimicrobial agents based on titanium chemistry .

Case Study 2: Photocatalysis and Biological Activity

Research on photocatalytic treatments using UVC light on titanium surfaces demonstrated improvements in surface characteristics and biological activity. The treated surfaces showed enhanced wettability and increased cell adhesion, indicating that physical modifications can significantly affect biological interactions .

Data Table: Biological Activity Summary

Compound	Antimicrobial Activity	Cytotoxicity Level	Mechanism of Action
Titanium(IV) bis(deferasirox)	Active against MRSA	Low	Iron chelation
Photofunctionalized Titanium	Improved cell adhesion	Moderate	Surface modification via UVC